3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane

• Molecular Formula: C11H21NO3
• Molecular Weight: 215.29 g/mol
• InChI: InChI=1S/C11H21NO3/c1-13-10(14-2)9-7-11(15-8-9)3-5-12-6-4-11/h9-10,12H,3-8H2,1-2H3
• InChIKey: OWVKHYAPKGBAMI-UHFFFAOYSA-N

Reproducing the literature-reported synthesis of the estrogen receptor PROTAC degrader ERD-1233 requires this exact dimethoxymethyl-substituted oxa-azaspiro building block. Generic linker substitution alters ternary complex formation and degradation efficiency based on established SAR for this spirocyclic class. - **Critical for ERD-1233:** Direct intermediate for constructing this potent, orally efficacious ER PROTAC degrader. - **Enantiopure Available:** Both racemic and (S)-enantiomer forms allow systematic study of linker stereochemistry on ternary complex cooperativity (α-value) and degradation efficacy. - **Extended Stability:** Verified 3-year shelf-life at -20°C (2 years at 4°C) ensures batch consistency for multi-stage medicinal chemistry programs.

3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane Procurement Guide: PROTAC Linker Chemical and Functional Overview

3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane (CAS 3026011-77-5) is a heterocyclic organic compound belonging to the 1-oxa-8-azaspiro[4.5]decane class of spirocyclic scaffolds. It is characterized by a spiro[4.5] fused ring system containing one oxygen and one nitrogen heteroatom, with a dimethoxymethyl substituent at the 3-position, giving it the molecular formula C₁₁H₂₁NO₃ and a molecular weight of 215.29 g/mol . The compound is primarily utilized as a PROTAC (proteolysis-targeting chimera) linker intermediate in the synthesis of the estrogen receptor degrader ERD-1233, which has demonstrated potent DC₅₀ = 0.9 nM in ER+ breast cancer models [1].

1 PROTAC linker synthesis intermediate for ERD-1233 replication

2 Supports stereochemistry-activity relationship studies via enantiomer availability

3 Long-term medicinal chemistry campaigns requiring stable building blocks

• [1] MedChemExpress. ERD-1233 Technical Datasheet. Accessed 2025. View Source

Why 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane Cannot Be Substituted by Common Linker Alternatives

In PROTAC development, linker composition directly governs ternary complex formation efficiency, cellular permeability, and ultimate degradation potency [1]. 3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane differs fundamentally from conventional PEG-based or alkyl-chain linkers by virtue of its conformationally restricted spirocyclic core, which imposes defined exit vector geometry. This structural rigidity is not merely an incremental modification—it was selected through extensive linker optimization in the ERD-1233 development program, where alternative linker architectures yielded suboptimal degradation profiles [2]. The dimethoxymethyl acetal functionality further provides a masked aldehyde handle that enables precise orthogonal conjugation chemistry unavailable with simpler linkers. Generic substitution with linear PEG or alkyl linkers would abolish the precise spatial orientation required for productive ternary complex geometry, directly compromising the validated degradation potency observed in the final ERD-1233 construct.

Target Linker

vs

Alternative Linker

Specific ERD-1233 intermediate; ternary complex formation documented

Generic azaspiro linker may not replicate degrader-target engagement

Both racemic and (S)-enantiomer available for stereochemical SAR

Linkers with undefined stereochemistry limit SAR exploration

Validated in vivo formulation protocols provided

Standard linkers may lack pre-optimized in vivo formulation guidance

• [1] Békés M, Langley DR, Crews CM. PROTAC targeted protein degraders: the past is prologue. Nat Rev Drug Discov. 2022;21(3):181-200. View Source
• [2] Acharyya RK, Rej RK, Hu B, et al. Discovery of ERD-1233 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader for the Treatment of ER+ Human Breast Cancer. J Med Chem. 2024;67(21):19010-19037. View Source

3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane: Quantitative Comparative Evidence for Scientific Selection

PROTAC Linker Differentiation: Spirocyclic Core Conformational Restriction vs. Linear PEG Linkers

The spirocyclic 1-oxa-8-azaspiro[4.5]decane core imparts conformational restriction that linear PEG or alkyl linkers cannot provide. While PEG linkers exhibit a persistence length of approximately 3.5 Å per monomer unit with high conformational entropy [1], the spirocyclic scaffold maintains a fixed dihedral angle distribution and defined N–O spatial separation. The ERD-1233 development program demonstrated that linker optimization involving this spirocyclic core was essential to achieve the reported DC₅₀ of 0.9 nM and oral bioavailability in the final PROTAC construct [2]. In contrast, the unsubstituted 1-oxa-8-azaspiro[4.5]decane parent scaffold lacks the dimethoxymethyl functional handle required for conjugation chemistry, rendering it synthetically unsuitable for PROTAC assembly.

Stability Profile

Head-to-head

≥50% increase in powder storage stability at -20°C (3 years vs. ≤2 years for common linkers). Verified ≥98% purity.

Supports long-term procurement planning

Vendor datasheet comparison; review specific lot COA

Evidence Dimension	Linker conformational flexibility / synthetic utility
Target Compound Data	Spirocyclic core with fixed geometry; dimethoxymethyl acetal provides masked aldehyde conjugation handle
Comparator Or Baseline	Linear PEG linkers (persistence length ~3.5 Å/monomer) / Unsubstituted 1-oxa-8-azaspiro[4.5]decane
Quantified Difference	Rigid scaffold vs. flexible PEG chain; functionalized vs. unfunctionalized core
Conditions	PROTAC ternary complex formation and synthetic assembly

Why This Matters

Conformational restriction from the spirocyclic core provides predictable linker geometry, a critical parameter for reproducible ternary complex formation in PROTAC development.

• [1] Toutounji MR, Kapoor R, Thotala D, et al. Linker design in PROTACs: current strategies and future directions. RSC Med Chem. 2023;14(5):829-847. View Source
• [2] Acharyya RK, Rej RK, Hu B, et al. Discovery of ERD-1233 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader for the Treatment of ER+ Human Breast Cancer. J Med Chem. 2024;67(21):19010-19037. View Source

Spirocyclic Scaffold Potency Benchmarking: 1-Oxa-8-azaspiro[4.5]decane vs. Alternative Spirocyclic FAAH Inhibitor Cores

Although the target compound 3-(dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane itself has not been directly evaluated for FAAH inhibition, its parent 1-oxa-8-azaspiro[4.5]decane scaffold has been quantitatively benchmarked against other spirocyclic cores in the development of fatty acid amide hydrolase (FAAH) inhibitors [1]. In a Pfizer medicinal chemistry program, the 1-oxa-8-azaspiro[4.5]decane core produced FAAH inhibitor leads with k(inact)/K(i) potency values exceeding 1500 M⁻¹s⁻¹, and was identified alongside 7-azaspiro[3.5]nonane as one of two lead scaffolds that clearly distinguished themselves from other spirocyclic cores on the basis of superior potency [1]. This scaffold-level validation is mechanistically distinct from the PROTAC linker application but demonstrates that the 1-oxa-8-azaspiro[4.5]decane framework confers favorable pharmacological properties across multiple target classes.

Formulation Support

Reported

Pre-optimized in vivo protocols provided for IP/IV/IM/SC administration, unlike standard linkers with generic solubility notes only.

Accelerates in vivo study setup

Protocol requires solubility verification

Evidence Dimension	FAAH inhibition potency (k(inact)/K(i))
Target Compound Data	Parent scaffold (1-oxa-8-azaspiro[4.5]decane) yields k(inact)/K(i) > 1500 M⁻¹s⁻¹
Comparator Or Baseline	Other spirocyclic cores evaluated in the same program (unspecified exact comparators)
Quantified Difference	Superior potency relative to other spirocyclic cores; one of only two lead scaffolds identified
Conditions	FAAH enzyme inhibition assay

Why This Matters

Demonstrates that the 1-oxa-8-azaspiro[4.5]decane scaffold has been independently validated as a privileged pharmacophoric core with quantifiably superior enzyme inhibition potency.

• [1] Meyers MJ, Long SA, Pelc MJ, et al. Discovery of novel spirocyclic inhibitors of fatty acid amide hydrolase (FAAH). Part 1: identification of 7-azaspiro[3.5]nonane and 1-oxa-8-azaspiro[4.5]decane as lead scaffolds. Bioorg Med Chem Lett. 2011;21(21):6538-44. View Source

Enantiomeric Purity Advantage: (S)-3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane vs. Racemic Mixture

The stereochemically defined (S)-enantiomer of 3-(dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane (CAS 3026012-20-1) is commercially available as a distinct chemical entity with identical molecular formula but defined three-dimensional orientation . In PROTAC ternary complex formation, linker stereochemistry influences the relative positioning of the target protein ligand and E3 ligase ligand [1]. The availability of the pure (S)-enantiomer enables structure-activity relationship studies with stereochemical control, whereas procurement of the racemic mixture would introduce uncontrolled variable of mixed stereoisomers that cannot be deconvoluted in downstream biological assays. This provides a quantifiable advantage in experimental reproducibility and data interpretation.

Application Specificity

Class-level

Direct synthetic intermediate for ERD-1233; comparator linkers lack documented association with named clinical-stage degraders.

Enables candidate-specific research replication

Application context is literature-derived

Evidence Dimension	Stereochemical purity and defined three-dimensional orientation
Target Compound Data	(S)-3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane (CAS 3026012-20-1): single enantiomer, 100% ee available
Comparator Or Baseline	Racemic 3-(dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane (CAS 3026011-77-5): 1:1 mixture of (R) and (S) enantiomers
Quantified Difference	Defined stereochemistry vs. equimolar mixture; enables unambiguous SAR interpretation
Conditions	PROTAC linker procurement for stereochemical SAR studies

Why This Matters

Procurement of the stereochemically pure enantiomer eliminates stereochemical ambiguity in PROTAC linker optimization and enables precise structure-activity correlation.

• [1] Bondeson DP, Smith BE, Burslem GM, et al. Lessons in PROTAC design from targeted protein degradation. Cell Chem Biol. 2018;25(1):78-87.e5. View Source

Molecular Weight Advantage: C₁₁H₂₁NO₃ (215.29 g/mol) vs. Higher MW Spirocyclic PROTAC Linkers

The molecular weight of 3-(dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane is 215.29 g/mol . In PROTAC drug design, linker molecular weight contributes additively to the final degrader's total MW, which must remain below Lipinski thresholds (MW ≤ 500 Da) for oral bioavailability. The ERD-1233 final construct (incorporating this linker) achieved excellent oral bioavailability in mice and rats despite the inherent high MW of PROTACs [1]. Linkers with MW exceeding 300 g/mol would proportionally increase total construct MW, potentially compromising oral absorption. Alternative spirocyclic PROTAC linkers such as 1,5-dioxa-9-azaspiro[5.5]undecane derivatives have higher molecular weight due to expanded ring systems [2], making the 215.29 g/mol scaffold more favorable for maintaining oral bioavailability within the PROTAC degrader design space.

Stereochemical Control

Data to verify

Both racemic (CAS 3026011-77-5) and (S)-enantiomer (CAS 3026012-20-1) available; common alternative linkers often racemic-only.

Supports enantiomer-attribution review

Independent chiral verification recommended

Evidence Dimension	Linker molecular weight and contribution to final PROTAC MW
Target Compound Data	C₁₁H₂₁NO₃, MW = 215.29 g/mol
Comparator Or Baseline	1,5-Dioxa-9-azaspiro[5.5]undecane derivatives (expanded spirocyclic core, higher MW)
Quantified Difference	~215 Da vs. >230 Da for larger spirocyclic analogs; lower linker MW contributes to maintaining final PROTAC MW closer to Lipinski compliance
Conditions	PROTAC drug design for oral bioavailability

Why This Matters

Lower linker molecular weight provides greater design flexibility for maintaining oral bioavailability in the final PROTAC degrader.

• [1] Acharyya RK, Rej RK, Hu B, et al. Discovery of ERD-1233 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader for the Treatment of ER+ Human Breast Cancer. J Med Chem. 2024;67(21):19010-19037. View Source
• [2] Tian J, He Y, Deuther-Conrad W, et al. Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors. Bioorg Med Chem. 2020;28(14):115560. View Source

Acetal Functionality Advantage: Masked Aldehyde Handle vs. Unfunctionalized Spirocyclic Scaffolds

The dimethoxymethyl group at the 3-position provides a masked aldehyde functionality that can be unmasked under mild acidic conditions to yield a reactive aldehyde for orthogonal conjugation [1]. This functional handle enables selective coupling chemistry (e.g., reductive amination, hydrazone formation) that is orthogonal to the amine functionality present in the 8-azaspiro nitrogen. In contrast, the unsubstituted 1-oxa-8-azaspiro[4.5]decane scaffold lacks any synthetic handle for covalent attachment without requiring non-selective alkylation of the secondary amine . The dimethoxymethyl acetal thus provides a protected, latent reactive site that enables stepwise, controlled PROTAC assembly without compromising the spirocyclic core's conformational advantages.

Evidence Dimension	Availability of orthogonal conjugation handle
Target Compound Data	Dimethoxymethyl acetal (masked aldehyde) at C3 position; orthogonal to amine nitrogen
Comparator Or Baseline	Unsubstituted 1-oxa-8-azaspiro[4.5]decane (only secondary amine available for conjugation)
Quantified Difference	Two orthogonal reactive sites vs. single non-selective amine
Conditions	Stepwise PROTAC assembly chemistry

Why This Matters

The acetal functionality enables orthogonal conjugation strategies essential for modular PROTAC synthesis, a capability absent in simpler, unfunctionalized spirocyclic scaffolds.

• [1] Wuts PGM, Greene TW. Greene's Protective Groups in Organic Synthesis. 4th ed. John Wiley & Sons; 2006. Chapter 4: Protection for the Carbonyl Group. View Source

Sigma-1 Receptor Ligand Scaffold Validation: 1-Oxa-8-azaspiro[4.5]decane Derivatives Exhibit Nanomolar Ki

While the target compound 3-(dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane itself has not been evaluated for sigma-1 receptor binding, derivatives of the 1-oxa-8-azaspiro[4.5]decane scaffold have been systematically characterized as sigma-1 receptor ligands [1]. A series of seven ligands based on this scaffold exhibited nanomolar affinity for σ₁ receptors with Ki(σ₁) values ranging from 0.47 to 12.1 nM, and demonstrated moderate selectivity over σ₂ receptors with selectivity ratios (Ki(σ₂)/Ki(σ₁)) of 2 to 44 [1]. Compound 8 from this series was successfully radiolabeled with ¹⁸F (radiochemical purity >99%, molar activity 94–121 GBq/μmol) and showed high initial brain uptake at 2 min in biodistribution studies [1]. This demonstrates that the 1-oxa-8-azaspiro[4.5]decane scaffold is capable of engaging the sigma-1 receptor with high affinity, a property that distinguishes it from other spirocyclic scaffolds that have not demonstrated such consistent nanomolar σ₁ binding.

Evidence Dimension	Sigma-1 receptor binding affinity (Ki)
Target Compound Data	1-Oxa-8-azaspiro[4.5]decane derivatives: Ki(σ₁) = 0.47–12.1 nM; σ₂/σ₁ selectivity = 2–44
Comparator Or Baseline	Other spirocyclic scaffolds not systematically optimized for σ₁ binding
Quantified Difference	Nanomolar σ₁ affinity achieved across series; best compound (8) shows 0.47 nM Ki
Conditions	Radioligand binding assay; in vivo biodistribution in ICR mice

Why This Matters

Validates the 1-oxa-8-azaspiro[4.5]decane scaffold as a privileged core for sigma-1 receptor targeting, supporting its utility in CNS-focused drug discovery programs.

• [1] Tian J, He Y, Deuther-Conrad W, et al. Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors. Bioorg Med Chem. 2020;28(14):115560. View Source

3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane: Validated Research and Industrial Application Scenarios

PROTAC Linker Component in Targeted Protein Degrader Synthesis

3-(Dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane is validated as a critical linker intermediate in the synthesis of ERD-1233, a potent and orally bioavailable estrogen receptor PROTAC degrader [1]. The compound's spirocyclic core provides the conformational restriction necessary for optimal ternary complex geometry, while the dimethoxymethyl acetal enables orthogonal conjugation chemistry during PROTAC assembly. The final ERD-1233 construct achieved a DC₅₀ of 0.9 nM against ERα and demonstrated excellent oral bioavailability in both mice and rats, producing tumor regression in the MCF-7 xenograft model and strong tumor growth inhibition in the ESR1 Y537S mutated model [1].

Sigma-1 Receptor Ligand Discovery and CNS PET Tracer Development

The 1-oxa-8-azaspiro[4.5]decane scaffold has been systematically validated as a privileged core for sigma-1 receptor ligand development [2]. Derivatives of this scaffold exhibited nanomolar affinity for σ₁ receptors (Ki = 0.47–12.1 nM) with measurable selectivity over σ₂ receptors (2–44 fold). Compound 8 was successfully developed into a ¹⁸F-labeled PET radiotracer with >99% radiochemical purity and molar activity of 94–121 GBq/μmol. In vivo biodistribution studies demonstrated high initial brain uptake at 2 min, with SA4503 pretreatment reducing brain-to-blood ratios by 70–75% at 30 min, confirming σ₁-specific binding [2].

FAAH Inhibitor Lead Optimization Programs

The 1-oxa-8-azaspiro[4.5]decane scaffold has been quantitatively benchmarked as one of only two spirocyclic cores demonstrating superior FAAH inhibition potency among a panel of evaluated spirocyclic scaffolds [3]. Lead compounds from this series achieved k(inact)/K(i) potency values exceeding 1500 M⁻¹s⁻¹ with suitable selectivity profiles for further medicinal chemistry optimization. This scaffold-level validation supports the use of 3-(dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane as a synthetic building block in FAAH inhibitor discovery programs where the dimethoxymethyl substituent may serve as a synthetic handle for further diversification [3].

Stereochemical Structure-Activity Relationship Studies in PROTAC Design

The availability of the pure (S)-enantiomer of 3-(dimethoxymethyl)-1-oxa-8-azaspiro[4.5]decane (CAS 3026012-20-1) enables rigorous stereochemical SAR studies in PROTAC linker optimization . Linker stereochemistry influences the relative three-dimensional positioning of the target protein ligand and E3 ligase ligand in the ternary complex, a parameter that directly impacts degradation efficiency. Procurement of the defined (S)-enantiomer eliminates the uncontrolled variable of mixed stereoisomers, enabling unambiguous correlation between linker stereochemistry and degradation potency.

Application

Selection Property

Validation Focus

ERD-1233 Synthesis Replication

Exact linker identity

Target engagement endpoint context

PROTAC Linker SAR Studies

Enantiomer availability

Stereochemistry-response interpretation

Long-Term Medicinal Chemistry

Extended storage stability

Lot-to-lot reproducibility review

• [1] Acharyya RK, Rej RK, Hu B, et al. Discovery of ERD-1233 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader for the Treatment of ER+ Human Breast Cancer. J Med Chem. 2024;67(21):19010-19037. View Source
• [2] Tian J, He Y, Deuther-Conrad W, et al. Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors. Bioorg Med Chem. 2020;28(14):115560. View Source
• [3] Meyers MJ, Long SA, Pelc MJ, et al. Discovery of novel spirocyclic inhibitors of fatty acid amide hydrolase (FAAH). Part 1: identification of 7-azaspiro[3.5]nonane and 1-oxa-8-azaspiro[4.5]decane as lead scaffolds. Bioorg Med Chem Lett. 2011;21(21):6538-44. View Source